Cas no 5447-06-3 (Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI))

Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI) structure
5447-06-3 structure
Product name:Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI)
CAS No:5447-06-3
MF:C42H34O6
MW:634.71576
CID:379178
PubChem ID:408901

Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzil,3,3',4,4'-tetrakis(benzyloxy)- (8CI)
    • NSC16758; AC1L8VQI; NSC-16758;
    • DTXSID30328289
    • 5447-06-3
    • 1,2-bis[3,4-bis(phenylmethoxy)phenyl]ethane-1,2-dione
    • NSC-16758
    • NSC16758
    • Inchi: InChI=1S/C42H34O6/c43-41(35-21-23-37(45-27-31-13-5-1-6-14-31)39(25-35)47-29-33-17-9-3-10-18-33)42(44)36-22-24-38(46-28-32-15-7-2-8-16-32)40(26-36)48-30-34-19-11-4-12-20-34/h1-26H,27-30H2
    • InChI Key: WEITWPPLQWVKGO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)C(=O)C3=CC(=C(C=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OCC6=CC=CC=C6

Computed Properties

  • Exact Mass: 634.23600
  • Monoisotopic Mass: 634.23553880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 15
  • Complexity: 868
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.06000
  • LogP: 9.06820

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